(2S)-2β-(3-Furyl)-1,4,4aα,5,6,6a,9,10,10aα,10b-decahydro-6aα,10bβ-dimethyl-4-oxo-9α-[(β-D-glucopyran
(2S)-2β-(3-Furyl)-1,4,4aα,5,6,6a,9,10,10aα,10b-decahydro-6aα,10bβ-dimethyl-4-oxo-9α-[(β-D-glucopyran
Brand Name:
Vulcanchem
CAS No.:
102907-33-5
VCID:
VC0011284
InChI:
InChI=1S/C27H36O11/c1-26-6-4-15-24(33)37-17(13-5-7-35-12-13)10-27(15,2)19(26)9-14(8-16(26)23(32)34-3)36-25-22(31)21(30)20(29)18(11-28)38-25/h5,7-8,12,14-15,17-22,25,28-31H,4,6,9-11H2,1-3H3/t14-,15+,17-,18+,19+,20+,21-,22+,25+,26-,27+/m0/s1
SMILES:
CC12CCC3C(=O)OC(CC3(C1CC(C=C2C(=O)OC)OC4C(C(C(C(O4)CO)O)O)O)C)C5=COC=C5
Molecular Formula:
C27H36O11
Molecular Weight:
536.6 g/mol
(2S)-2β-(3-Furyl)-1,4,4aα,5,6,6a,9,10,10aα,10b-decahydro-6aα,10bβ-dimethyl-4-oxo-9α-[(β-D-glucopyran
CAS No.: 102907-33-5
Main Products
VCID: VC0011284
Molecular Formula: C27H36O11
Molecular Weight: 536.6 g/mol
CAS No. | 102907-33-5 |
---|---|
Product Name | (2S)-2β-(3-Furyl)-1,4,4aα,5,6,6a,9,10,10aα,10b-decahydro-6aα,10bβ-dimethyl-4-oxo-9α-[(β-D-glucopyran |
Molecular Formula | C27H36O11 |
Molecular Weight | 536.6 g/mol |
IUPAC Name | methyl (2S,4aS,6aR,9R,10aS,10bS)-2-(furan-3-yl)-6a,10b-dimethyl-4-oxo-9-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,2,4a,5,6,9,10,10a-octahydrobenzo[f]isochromene-7-carboxylate |
Standard InChI | InChI=1S/C27H36O11/c1-26-6-4-15-24(33)37-17(13-5-7-35-12-13)10-27(15,2)19(26)9-14(8-16(26)23(32)34-3)36-25-22(31)21(30)20(29)18(11-28)38-25/h5,7-8,12,14-15,17-22,25,28-31H,4,6,9-11H2,1-3H3/t14-,15+,17-,18+,19+,20+,21-,22+,25+,26-,27+/m0/s1 |
Standard InChIKey | MQTGQGFLTYWGDL-HMAXOINASA-N |
Isomeric SMILES | C[C@@]12CC[C@@H]3C(=O)O[C@@H](C[C@]3([C@@H]1C[C@H](C=C2C(=O)OC)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)C)C5=COC=C5 |
SMILES | CC12CCC3C(=O)OC(CC3(C1CC(C=C2C(=O)OC)OC4C(C(C(C(O4)CO)O)O)O)C)C5=COC=C5 |
Canonical SMILES | CC12CCC3C(=O)OC(CC3(C1CC(C=C2C(=O)OC)OC4C(C(C(C(O4)CO)O)O)O)C)C5=COC=C5 |
PubChem Compound | 15694364 |
Last Modified | Nov 11 2021 |
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